Cas no 1824463-91-3 (2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol)

• Product Name: 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol
• CAS No: 1824463-91-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6445016
• PubChem ID: 129981442
• Update Time: 2025-06-08

2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7435786
• 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol
• 1824463-91-3

• Inchi： 1S/C7H11N3O/c11-2-1-10-7-5-8-3-6(7)4-9-10/h4,8,11H,1-3,5H2
• InChI Key： VSYKWFMFOJLPKR-UHFFFAOYSA-N
• SMILES： OCCN1C2CNCC=2C=N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol

Comprehensive Overview of 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol (CAS No. 1824463-91-3): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, heterocyclic compounds like 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol (CAS No. 1824463-91-3) have garnered significant attention due to their unique structural features and versatile applications. This compound, characterized by its fused pyrrolo-pyrazole core and hydroxyl-functionalized side chain, serves as a pivotal building block in medicinal chemistry and material science. Its CAS number 1824463-91-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

The molecular structure of 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol combines a pyrrolidine ring with a pyrazole moiety, offering a robust scaffold for designing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor precursor, given the prominence of pyrazole derivatives in targeted cancer therapies. Recent studies highlight its utility in modulating enzyme activity, aligning with the growing demand for small-molecule therapeutics in precision medicine.

From a synthetic perspective, the compound’s ethanolamine side chain enhances solubility, making it attractive for drug formulation and bioconjugation. This property addresses a key challenge in pharmacokinetics—improving bioavailability—a topic frequently queried in AI-driven drug discovery platforms. Moreover, its heterocyclic framework is compatible with click chemistry, a technique widely discussed in nanotechnology forums for creating functional materials.

Beyond therapeutics, CAS 1824463-91-3 has emerged in agrochemical innovation, where its derivatives are explored as eco-friendly pesticide intermediates. This aligns with global trends toward sustainable agriculture, a hot topic in green chemistry circles. Patent analyses reveal its inclusion in formulations targeting plant disease resistance, resonating with searches for crop protection solutions.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, frequently cited in method development queries. Stability studies under varying pH and temperature conditions are also documented, addressing common concerns about compound storage and handling protocols in laboratory settings.

In material science, the pyrrolo[3,4-c]pyrazole core contributes to organic semiconductor research, a trending area in flexible electronics. Its electron-rich structure facilitates charge transport, making it a candidate for OLED applications—a subject dominating energy-efficient display discussions.

To summarize, 2-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}ethan-1-ol (CAS No. 1824463-91-3) exemplifies the intersection of medicinal chemistry, sustainable agrochemicals, and advanced materials. Its multifaceted applications and search-friendly identifiers (CAS number, IUPAC name) ensure its prominence in both academic literature and industrial R&D pipelines.